Cas no 481-18-5 (α-Spinasterol)

α-Spinasterol structure

Product Name:α-Spinasterol

CAS No:481-18-5

MF:C₂₉H₄₈O

MW:412.6908

MDL:MFCD00200554

CID:329576

PubChem ID:5315190

Update Time:2024-10-29

α-Spinasterol Chemical and Physical Properties

Names and Identifiers

- 5-alpha-Stigmasta-7,22-dien-3-beta-ol, (E)-
- α-Spinasterol
- (3S,5S,9R,10S,13R,14R,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- SPINASTEROL, A-(RG)
- Alpha-Spinasterol
- Bessisterol
- Chondrillasterol
- Hitodesterol
- spinasta-7,22-dien-3-ol
- Spinasterol
- [ "" ]
- a-Spinasterol
- alpha-Spinasterin
- 0LG993QX1A
- Condrillasterol
- (3beta,5alpha,22E)-Stigmasta-7,22-dien-3-ol
- (3?,5?,22E)-Stigmasta-7.22-dien-3-ol
- .ALPHA.-SPINASTERIN
- 24R-ethyl-5alpha-cholesta-7,22E-dien-3beta-ol
- .DELTA.7,22-STIGMASTAN-3.BETA.-OL
- STIGMASTA-7,22-DIEN-3-OL, (3-.BETA.,5-.ALPHA.,22E)-
- 5-alpha-stigmasta-7,22-diene-3beta-ol
- Stigmasta-7,22E-dien-3beta-ol
- CHEMBL487783
- 5alpha-Stigmasta-7,22-dien-3beta-ol
- AKOS024458312
- .alpha.-Spinasterol
- Spinosterol
- LMST01040126
- 1ST13004
- HY-N6962
- 5-.ALPHA.-STIGMASTA-7,22-DIEN-3-.BETA.-OL, (E)-
- CS-0028716
- 7,22,5alpha-Cholestadien-24beta-ethyl-3beta-ol
- ?-Spinasterol
- SCHEMBL232490
- Stigmasta-7,22-dien-3-ol, (3b,5a,22E)-
- BDBM50275507
- 17-[(E)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- (3-beta,5-alpha,22E)-Stigmasta-7,22-dien-3-ol
- 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2-(1H-tetazol-5-yl)[1,1-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylicacid(5-Methyl-2-oxo-1,3-dioxol-4-yl)methylester
- (3S,5S,9R,10S,13R,14R,17R)-17-((2R,5S,E)-5-ethyl-6-methylhept-3-en-2-yl)-10,13-dimethyl-2,3,4,5,6,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
- C08840
- Q15269695
- DTXSID801044364
- delta7,22-STIGMASTAN-3beta-OL
- 5.ALPHA.-STIGMASTA-7,22-DIEN-3.BETA.-OL
- Stigmasta-7,22-dien-3-ol, (3-beta,5-alpha,22E)-
- UNII-0LG993QX1A
- F20840
- CHEBI:10333
- 481-18-5
- .ALPHA.-SPINASTEROL [MI]
- MS-27135
- (3-.BETA.,5-.ALPHA.,22E)-STIGMASTA-7,22-DIEN-3-OL
- .alpha-Spinasterin
- (24r)-24-ethyl-5alpha-cholesta-7,22-dien-3beta-ol
- (E)-5-alpha-Stigmasta-7,22-dien-3-beta-ol
- (-)-Spinasterol
- 14-[(3E)-5-ethyl-6-methylhept-3-en-2-yl]-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-9-en-5-ol
- CHEBI:173035
- LMST01040248
- 5?-Stigmasta 7,22-dien 3?-ol
- 481-17-4
- ConMedNP.2714
- ConMedNP.2715
- Dataset-S1.16
- �-spinasterol
- DA-70728
- MDL： MFCD00200554
- Inchi： 1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,11,19-23,25-27,30H,7,10,12-18H2,1-6H3/b9-8+/t20-,21-,22+,23+,25-,26+,27+,28+,29-/m1/s1
- InChI Key： JZVFJDZBLUFKCA-FXIAWGAOSA-N
- SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1([H])[H])C([H])([H])C([H])=C1[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@@]([H])(/C(/[H])=C(\[H])/[C@@]([H])(C([H])([H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

Exact Mass: 412.37100
Monoisotopic Mass: 412.371
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 674
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2
Molecular Weight: 412.7
XLogP3: 8.3

Experimental Properties

Color/Form: Powder
Density: 0.98g/cm3
Melting Point: 168-169°
Boiling Point: 500°C at 760 mmHg
Flash Point: 219.1ºC
Refractive Index: 1.53
PSA: 20.23000
LogP: 7.80080
Specific Rotation: D25 -3.6° (c = 2.8 in chloroform)
Vapor Pressure: 0.0±2.9 mmHg at 25°C

α-Spinasterol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：2-8°C(BD114764)

α-Spinasterol Pricemore >>

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